2-Chloro-5-[(methylcarbamoyl)amino]benzoic acid

• IUPAC Name: 2-chloro-5-(methylcarbamoylamino)benzoic acid
• InChI: InChI=1S/C9H9ClN2O3/c1-11-9(15)12-5-2-3-7(10)6(4-5)8(13)14/h2-4H,1H3,(H,13,14)(H2,11,12,15)
• InChI Key: NUSRNYHSRDMMQL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NC1=CC(=C(C=C1)Cl)C(=O)O
• Molecular Formula: C9H9ClN2O3
• DSSTOX Substance ID: DTXSID30904981
• Molecular Weight: 228.63 g/mol
• CAS RN: 719282-08-3

Description

“2-Chloro-5-[(methylcarbamoyl)amino]benzoic acid” is a chemical compound with the CAS Number: 719282-08-3. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular weight of “2-Chloro-5-[(methylcarbamoyl)amino]benzoic acid” is 228.63. The IUPAC name is 2-chloro-5-{[(methylamino)carbonyl]amino}benzoic acid.

Physical And Chemical Properties Analysis

“2-Chloro-5-[(methylcarbamoyl)amino]benzoic acid” is a powder that is stored at room temperature.

Scientific Research Applications

Crystal Structure Analysis

The structural study of 2-Amino-5-chloropyridine–benzoic acid revealed insights into the molecular interactions and hydrogen bonding in crystal structures. The carboxyl group of benzoic acid was found to be twisted, indicating a unique structural aspect, significant for understanding molecular interactions and crystal formation in similar compounds (Hemamalini & Fun, 2010).

Antibacterial and Antifungal Activity

A study on the synthesis and characterization of derivatives involving benzoic acid, similar to 2-Chloro-5-[(methylcarbamoyl)amino]benzoic acid, demonstrated potential antibacterial and antifungal activities. These compounds exhibited significant activity against various bacterial strains and fungi, suggesting their use in developing new antimicrobial agents (Chaitanya et al., 2017).

Cadmium Complex Synthesis and Antifungal Activity

Research involving the synthesis of a cadmium complex derived from a compound similar to 2-Chloro-5-[(methylcarbamoyl)amino]benzoic acid showed promising antifungal and antibacterial properties. This application highlights the potential for creating metal complexes with enhanced biological activities (Jaber, Kyhoiesh, & Jawad, 2021).

Liquid Crystal Synthesis

Research on achiral unsymmetrical bent-core liquid crystals derived from benzoic acid analogs revealed the synthesis and thermal behavior of these materials. These findings are significant for the development of new materials with potential applications in displays and sensors (Begum et al., 2013).

Fluorescent Zn(II) Sensors

A study on the synthesis of fluorescent Zn(II) sensors using derivatives of benzoic acid, similar to the 2-Chloro-5-[(methylcarbamoyl)amino]benzoic acid, demonstrated applications in biological imaging. These sensors are significant for detecting zinc ions in biological systems (Nolan et al., 2006).

Safety and Hazards

The compound has a GHS07 signal word warning. The hazard statements include H302, H315, H319, H335 which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that benzoic acid derivatives often interact with various enzymes and receptors in the body .

Biochemical Pathways

As a derivative of benzoic acid, it may be involved in pathways related to the metabolism of aromatic compounds .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 2-Chloro-5-[(methylcarbamoyl)amino]benzoic acid . These factors can affect the compound’s structure, its interaction with targets, and its overall biological activity.